Cas no 62772-87-6 (Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-)

Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- structure
62772-87-6 structure
Product Name:Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
CAS No:62772-87-6
MF:C7H7F3N2O
MW:192.138491868973
CID:431768
PubChem ID:12324821
Update Time:2025-04-19

Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
    • 2-methoxy-4-methyl-6-(trifluoromethyl)pyrimidine
    • SCHEMBL17772772
    • 62772-87-6
    • FPUVQHMRRZGVRH-UHFFFAOYSA-N
    • DTXSID20489257
    • Inchi: 1S/C7H7F3N2O/c1-4-3-5(7(8,9)10)12-6(11-4)13-2/h3H,1-2H3
    • InChI Key: FPUVQHMRRZGVRH-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)N=C(N=1)OC)(F)F

Computed Properties

  • Exact Mass: 192.05111
  • Monoisotopic Mass: 192.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
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